Cas no 2137503-06-9 (Methyl 1-(8-formylquinolin-7-yl)piperidine-2-carboxylate)

• Product Name: Methyl 1-(8-formylquinolin-7-yl)piperidine-2-carboxylate
• CAS No: 2137503-06-9
• MF: C₁₇H₁₈N₂O₃
• MW: 298.336424350739
• CID: 6592513
• PubChem ID: 165778986
• Update Time: 2025-05-20

Methyl 1-(8-formylquinolin-7-yl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137503-06-9
• EN300-731472
• methyl 1-(8-formylquinolin-7-yl)piperidine-2-carboxylate
• Methyl 1-(8-formylquinolin-7-yl)piperidine-2-carboxylate

• Inchi： 1S/C17H18N2O3/c1-22-17(21)15-6-2-3-10-19(15)14-8-7-12-5-4-9-18-16(12)13(14)11-20/h4-5,7-9,11,15H,2-3,6,10H2,1H3
• InChI Key： VYGAMJQTJBHIQY-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCCN1C1C=CC2=CC=CN=C2C=1C=O)=O

Computed Properties

• Exact Mass: 298.13174244g/mol
• Monoisotopic Mass: 298.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.5Ų

Additional information on Methyl 1-(8-formylquinolin-7-yl)piperidine-2-carboxylate

Methyl 1-(8-formylquinolin-7-yl)piperidine-2-carboxylate: A Comprehensive Overview

Methyl 1-(8-formylquinolin-7-yl)piperidine-2-carboxylate, with the CAS number 2137503-06-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery. The name itself is a testament to its complex structure, combining elements of quinoline and piperidine moieties, which are known for their versatility in chemical synthesis and biological activity.

The quinoline moiety, as highlighted in the name, is a heterocyclic aromatic compound with a nitrogen atom at position 8. This structure is often associated with various pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the formyl group at position 8 further enhances the compound's reactivity and functional diversity. Similarly, the piperidine ring, which is a six-membered saturated ring with one nitrogen atom, contributes to the compound's stability and ability to form hydrogen bonds, making it an attractive candidate for drug design.

Recent studies have focused on the synthesis and characterization of Methyl 1-(8-formylquinolin-7-yl)piperidine-2-carboxylate. Researchers have explored various synthetic pathways to optimize its production, including nucleophilic substitution reactions and coupling techniques. These methods have not only improved yield but also provided insights into the compound's stereochemistry and regioselectivity.

In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, it has demonstrated moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests potential applications in the development of treatments for Alzheimer's disease and other related conditions.

Moreover, the carboxylate group at position 2 of the piperidine ring plays a crucial role in modulating the compound's solubility and bioavailability. This feature is particularly important for drug delivery systems, where optimal absorption and distribution are critical for therapeutic efficacy.

Recent advancements in computational chemistry have also enabled researchers to predict the binding affinities of Methyl 1-(8-formylquinolin-7-yl)piperidine-2-carboxylate to various protein targets. These studies have provided valuable insights into its potential interactions with G-protein coupled receptors (GPCRs) and other membrane-bound proteins, further expanding its therapeutic potential.

In conclusion, Methyl 1-(8-formylquinolin-7-yl)piperidine-2-carboxylate represents a fascinating example of how structural complexity can lead to diverse biological activities. With ongoing research into its synthesis, characterization, and biological applications, this compound holds promise as a lead molecule in drug discovery efforts targeting neurodegenerative diseases and beyond.